Cas no 1208653-11-5 (9-cyclopropyl-9-azabicyclo3.3.1nonan-3-ol)

• Product Name: 9-cyclopropyl-9-azabicyclo3.3.1nonan-3-ol
• CAS No: 1208653-11-5
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• MDL: MFCD13196370
• CID: 5216008
• Update Time: 2025-06-10

9-cyclopropyl-9-azabicyclo3.3.1nonan-3-ol Chemical and Physical Properties

Names and Identifiers

• 9-cyclopropyl-9-azabicyclo[3.3.1]nonan-3-ol
• 9-Azabicyclo[3.3.1]nonan-3-ol, 9-cyclopropyl-
• 9-cyclopropyl-9-azabicyclo3.3.1nonan-3-ol

• MDL： MFCD13196370
• Inchi： 1S/C11H19NO/c13-11-6-9-2-1-3-10(7-11)12(9)8-4-5-8/h8-11,13H,1-7H2
• InChI Key： FJYOGAGPRKFZII-UHFFFAOYSA-N
• SMILES： OC1CC2CCCC(C1)N2C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5

Additional information on 9-cyclopropyl-9-azabicyclo3.3.1nonan-3-ol

9-Cyclopropyl-9-Azabicyclo[3.3.1]Nonan-3-Ol: A Comprehensive Overview

The compound with CAS No. 1208653-11-5, commonly referred to as 9-cyclopropyl-9-azabicyclo[3.3.1]nonan-3-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This bicyclic amine derivative is characterized by its unique structural features, which include a cyclopropane ring fused to a bicyclo[3.3.1]nonane framework, along with a hydroxyl group at the 3-position. These structural attributes contribute to its intriguing chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of bicyclic amine derivatives in drug discovery, particularly in the development of agents targeting central nervous system (CNS) disorders. The 9-cyclopropyl substituent in this compound is believed to enhance its lipophilicity, which may improve its ability to cross the blood-brain barrier (BBB). This characteristic makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where BBB penetration is crucial for therapeutic efficacy.

One of the most notable advancements in the research of 9-cyclopropyl-9-azabicyclo[3.3.1]nonan-3-ol involves its role as a potential modulator of G-protein coupled receptors (GPCRs). GPCRs are integral to numerous physiological processes and are implicated in a wide range of diseases, making them attractive targets for drug development. Preclinical studies have demonstrated that this compound exhibits selective binding affinity for certain GPCR subtypes, suggesting its potential as a lead compound for designing receptor agonists or antagonists.

The synthesis of 9-cyclopropyl-9-azabicyclo[3.3.1]nonan-3-ol involves a multi-step process that combines elements of cyclopropanation and bicyclic ring formation. Researchers have employed various strategies, including transition metal-catalyzed cyclizations and organocatalytic approaches, to optimize the synthesis pathway. These efforts have not only improved the yield and purity of the compound but also opened avenues for exploring related bicyclic frameworks with diverse substituents.

In terms of pharmacokinetics, 9-cyclopropyl-9-azabicyclo[3.3.1]nonan-3-ol has shown favorable absorption profiles in preclinical models, indicating its potential for oral administration. However, further studies are required to fully understand its metabolism, bioavailability, and safety profile in humans.

Looking ahead, the development of bicyclic amine derivatives like 9-cyclopropyl-9-Azabicyclo[3.3.1]Nonan-Ol holds immense promise for advancing treatments in areas such as pain management, inflammation, and mental health disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.